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Compound of Interest

Compound Name: GSK840

Cat. No.: B2398511 Get Quote

Detailed guidelines on the solubility, preparation, and application of GSK840, a potent RIPK3

inhibitor, for in vitro and in vivo studies.

Introduction
GSK840 is a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 3

(RIPK3), a key mediator of necroptosis, a form of programmed necrotic cell death. As a crucial

tool in studying the role of RIPK3-mediated necroptosis in various physiological and

pathological processes, understanding its solubility and proper handling is paramount for

reproducible and accurate experimental outcomes. These application notes provide detailed

protocols for the dissolution and use of GSK840 in common research applications.
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Solvent Solubility
Molar
Concentration
(Approx.)

Notes

Dimethyl Sulfoxide

(DMSO)
100 - 110 mg/mL[1] ~274 - 301 mM

Sonication is

recommended to aid

dissolution.[1] Use

freshly opened,

anhydrous DMSO for

best results.

Methanol Soluble[2] Not specified

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 2.5 mg/mL[3][4] ≥ 6.84 mM

A common vehicle for

in vivo studies.

Prepare fresh.

Sonication may be

required.[1][3]

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL[3][4] ≥ 6.84 mM

Alternative vehicle for

in vivo administration.

[3][4]

10% DMSO + 90%

Corn Oil
≥ 2.5 mg/mL[3][4] ≥ 6.84 mM

Suitable for certain in

vivo applications.[3][4]

Cell Culture Media

(e.g., DMEM, RPMI-

1640)

Low

Not directly specified,

but working

concentrations of 0.01

- 3 µM are commonly

used.[1]

GSK840 is typically

diluted from a

concentrated DMSO

stock. The final DMSO

concentration in the

culture medium

should be kept low

(ideally ≤ 0.1%) to

avoid solvent-induced

cytotoxicity.[1]
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Protocol 1: Preparation of a Concentrated GSK840 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK840 in DMSO.

Materials:

GSK840 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the GSK840 powder to room temperature before opening the vial.

Calculate the required amount of GSK840 and DMSO to prepare the desired volume and

concentration of the stock solution. The molecular weight of GSK840 is 365.43 g/mol .

Carefully weigh the GSK840 powder and add it to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

sonicate the solution for short intervals in a water bath to aid dissolution.[1]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.
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Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
This protocol outlines the dilution of the DMSO stock solution to prepare working

concentrations for cell-based assays.

Materials:

10 mM GSK840 stock solution in DMSO

Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and

supplements)

Sterile tubes

Procedure:

Thaw a vial of the 10 mM GSK840 stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to

achieve the desired final concentrations.

It is recommended to prepare intermediate dilutions to ensure accuracy, especially for low

micromolar or nanomolar working concentrations.

Gently mix the working solutions by pipetting or inverting the tubes. Avoid vigorous vortexing,

which can cause protein denaturation in the medium.

Ensure the final concentration of DMSO in the cell culture medium is below 0.1% to minimize

solvent toxicity.[1] A vehicle control (medium with the same final concentration of DMSO)

should be included in all experiments.

Use the freshly prepared working solutions immediately for treating cells.
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Caption: RIPK3 signaling pathway leading to necroptosis and the inhibitory action of GSK840.
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Caption: A typical experimental workflow for evaluating the efficacy of GSK840 in a cell-based

necroptosis assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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